Cas no 59549-51-8 (5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine)

• Product Name: 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine
• CAS No: 59549-51-8
• MF: C₅H₄BrClN₂S
• MW: 239.520657539368
• MDL: MFCD07781218
• CID: 366213
• Update Time: 2025-08-05

5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(methylthio)pyrimidine
• 5-bromo-2-chloro-4-methylsulfanylpyrimidine
• 5-Bromo-2-chloro-4-methylthiopyrimidine
• Pyrimidine,5-bromo-2-chloro-4-(methylthio)-
• 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine
• 5-Bromo-2-chloro-4-(methylthio) pyrimidine
• GSIMJSNRAAYBOG-UHFFFAOYSA-N
• BBL101495
• STL555291
• CM10432
• RP05826
• PB27822
• AM804107
• AB0041760
• ST2406099
• Y9567
• 5-bromo-2-chlor

• MDL： MFCD07781218
• Inchi： 1S/C5H4BrClN2S/c1-10-4-3(6)2-8-5(7)9-4/h2H,1H3
• InChI Key： GSIMJSNRAAYBOG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1SC)Cl

Computed Properties

• Exact Mass: 237.89700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 51.1

Experimental Properties

• Density: 1.83
• Melting Point: 56-58 ºC
• Boiling Point: 346.1°C at 760 mmHg
• PSA: 51.08000
• LogP: 2.61440

5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine

Comprehensive Overview of 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine (CAS No. 59549-51-8)

5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine (CAS No. 59549-51-8) is a halogenated pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents, along with a methylsulfanyl group, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₅H₄BrClN₂S, offers unique reactivity, making it valuable for constructing complex molecules in drug discovery and material science.

The growing interest in heterocyclic compounds like 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine stems from their role in developing kinase inhibitors and antiviral agents. Researchers frequently explore its potential in modulating biological pathways, particularly in oncology and infectious disease studies. The compound’s halogenated pyrimidine core is also pivotal in designing fluorescence probes and PET tracers, aligning with trends in diagnostic imaging advancements.

In agrochemicals, 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine is investigated for its herbicidal and fungicidal properties. Its methylsulfanyl moiety enhances lipid solubility, improving bioavailability in plant systems. This aligns with the global demand for sustainable crop protection solutions, a topic dominating agricultural forums and search queries.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting broader industry shifts toward green chemistry and atom-efficient methodologies. Analysts note rising searches for "halogenated pyrimidine synthesis optimization" and "scalable heterocycle production," underscoring its relevance in process chemistry.

Quality control of CAS No. 59549-51-8 typically employs HPLC and NMR spectroscopy, with purity thresholds exceeding 98% for most applications. The compound’s stability under inert atmospheres makes it suitable for long-term storage, addressing frequent purchaser concerns about chemical shelf life.

Regulatory compliance for 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine varies by region, but it generally falls under standard laboratory chemical guidelines. Safety data sheets emphasize proper ventilation and PPE, reflecting workplace safety trends amplified by post-pandemic protocols.

Market intelligence reveals increased procurement of this intermediate by contract research organizations (CROs) and generic drug manufacturers, driven by patent expirations and accelerated drug development cycles. Its appearance in patent filings related to EGFR inhibitors and CDK4/6 blockers further validates its therapeutic potential.

Environmental fate studies indicate moderate biodegradability for pyrimidine derivatives, spurring innovations in bioremediation techniques—a hot topic in ecological chemistry circles. This positions the compound as a case study in balancing synthetic utility with environmental stewardship.

Technological advancements like AI-assisted molecular design are accelerating the exploration of 59549-51-8 analogs, with machine learning models predicting novel bioactive structures. Such intersections of chemistry and digital tools dominate contemporary scientific discourse.

In summary, 5-bromo-2-chloro-4-(methylsulfanyl)pyrimidine exemplifies the convergence of synthetic utility and multidisciplinary innovation. Its evolving applications across life sciences ensure sustained academic and industrial interest, mirrored by search engine metrics and research funding allocations worldwide.